Cas no 18794-84-8 ((E)-β-Farnesene)

• Product Name: (E)-β-Farnesene
• CAS No: 18794-84-8
• MF: C₁₅
• MW: 180.160503387451
• MDL: MFCD00065433
• CID: 200649
• PubChem ID: 329763774
• Update Time: 2025-04-19

(E)-β-Farnesene Chemical and Physical Properties

Names and Identifiers

• 1,6,10-Dodecatriene,7,11-dimethyl-3-methylene-, (6E)-
• FARNESENE, trans-B-(AS)
• FARNESENE, TRANS-B-(SG)
• trans-β-Farnesene
• (E)-BETA-FARNESENE
• 7,11-dimethyl-3-methylene-1,6,10-dodecatriene
• b-Farnesene
• trans-beta-farnesene
• C09666
• BETA-FARNESENE
• (E)-β-Farnesene
• (E)-beta-famesene
• beta-farnesene (E)
• t-.beta.-farnesene
• Farnesene (E, beta)
• beta-trans-Farnesene
• Z-beta-Farnesene
• beta-cis-Farnesene
• (Z)-beta-Farnesene
• trans-7,11-dimethyl-3-methylene-1,6,10-dodecatriene
• (6E)-7,11-dimethyl-3-methylene-1,6,10-dodecatriene
• cis-beta-Farnesene
• β-Farnesene trans-β-Farnesene
• (E)-7,11-dimethyl-3-methylenedodeca-1,6,10-triene

• MDL： MFCD00065433
• Inchi： 1S/C15/c1-6-14(4)10-8-12-15(5)11-7-9-13(2)3
• InChI Key： XKDMKCLUPRVIHX-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]/C(=[C]\[C][C]C([C]=[C])=[C])/[C])/[C] |^1:0,2,6,10,13,14,^4:3,4,7,8,11,12|

Computed Properties

• Exact Mass: 204.18800
• Monoisotopic Mass: 204.187801
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 0.807±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: <25 ºC
• Boiling Point: 272.5±20.0 ºC (760 Torr),
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.487 (589.3 nm 18 ºC)
• Solubility: Insuluble (3.1E-6 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 5.20150
• Solubility: Uncertain

(E)-β-Farnesene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Natural Products and Extracts Plant Extracts Plant based Monardella hypoleuca
• Sesquiterpenoids